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Compound of Interest

Compound Name: Hypofluorous acid

Cat. No.: B190078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of solid

hypofluorous acid (HOF), a potent oxidizing agent and the only isolable hypohalous acid. Due

to its inherent instability and explosive nature, the characterization of its solid-state structure

represents a significant scientific achievement. This document summarizes the key

crystallographic data, details the experimental approach for its synthesis and analysis, and

provides a visual representation of its unique structural features.

Executive Summary
Solid hypofluorous acid has been characterized by single-crystal X-ray crystallography,

revealing a bent molecular geometry. The molecules are arranged in chains within the crystal

lattice, a structure stabilized by intermolecular hydrogen bonds. This guide presents the

available quantitative data on its molecular dimensions and provides a detailed, albeit

reconstructed, experimental protocol for its study, based on the original research.

Crystallographic Data
The crystal structure of solid hypofluorous acid was first determined by W. Poll, G. Pawelke,

D. Mootz, and E. H. Appelman. The key quantitative data from their X-ray diffraction study are

summarized below.
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The analysis of the diffraction data provided precise measurements of the bond lengths and the

angle within the HOF molecule in the solid state.[1]

Parameter Value

O–F Bond Length 144.2 pm[1]

O–H Bond Length 96.4 pm[1]

H–O–F Bond Angle 101°[1]

Crystal Packing and Hydrogen Bonding
In the solid phase, hypofluorous acid molecules are not isolated but are linked together to

form chains. This supramolecular assembly is a result of O–H···O hydrogen bonds between

adjacent molecules.[1] This structural motif is crucial for the stability of the crystal lattice.

Experimental Protocols
The isolation and crystallographic analysis of solid hypofluorous acid are challenging due to

its high reactivity and instability at room temperature. The following protocols are based on the

successful synthesis and characterization reported in the literature.

Synthesis of Solid Hypofluorous Acid
The preparation of pure, solid hypofluorous acid for crystallographic analysis involves the

low-temperature reaction of fluorine gas with ice.[1]

Materials:

Fluorine gas (F₂)

Distilled water (for ice preparation)

Liquid nitrogen or a cryostat capable of reaching -40 °C

Procedure:

A thin layer of ice is formed on a cold surface maintained at -40 °C.
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A stream of fluorine gas is passed over the surface of the ice.

The reaction, F₂ + H₂O → HOF + HF, occurs.

The gaseous hypofluorous acid (HOF) product is rapidly collected and condensed on a

separate cold surface, away from the ice, to prevent further reactions.

The condensed HOF is then carefully crystallized for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure requires growing a suitable single crystal and

analyzing it using X-ray diffraction at low temperatures to prevent decomposition.

Instrumentation:

Single-crystal X-ray diffractometer equipped with a low-temperature device (e.g., a

cryostream).

Mo Kα radiation is typically used.

Procedure:

A small, well-formed single crystal of HOF is selected and mounted on the goniometer head

of the diffractometer, all under cryogenic conditions.

The crystal is cooled to a stable low temperature (e.g., near liquid nitrogen temperature) to

minimize thermal vibrations and prevent decomposition.

A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam.

The collected diffraction intensities are processed, and the crystal structure is solved using

direct methods or Patterson methods.

The structural model is then refined to obtain the final atomic coordinates, bond lengths, and

bond angles.
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The chain-like arrangement of hypofluorous acid molecules in the solid state, connected by

hydrogen bonds, is a key feature of its crystal structure. The following diagram illustrates this

structural motif.
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Caption: Hydrogen-bonded chain of hypofluorous acid molecules in the solid state.

Conclusion
The crystal structure of solid hypofluorous acid reveals a simple yet elegant arrangement of

molecules into hydrogen-bonded chains. The quantitative data obtained from X-ray

crystallography provides fundamental insights into the nature of this highly reactive and unique

compound. The experimental protocols, while challenging, demonstrate the feasibility of

studying such unstable species and pave the way for further investigations into its solid-state

chemistry and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Hypofluorous_acid
https://www.benchchem.com/product/b190078#crystal-structure-of-solid-hypofluorous-acid
https://www.benchchem.com/product/b190078#crystal-structure-of-solid-hypofluorous-acid
https://www.benchchem.com/product/b190078#crystal-structure-of-solid-hypofluorous-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

